Cas no 2171549-71-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid
• CAS No: 2171549-71-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6055917
• PubChem ID: 165577789
• Update Time: 2025-06-09

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpent-4-enamido]pentanoic acid
• EN300-1559645
• 2171549-71-4

• Inchi： 1S/C26H30N2O5/c1-3-10-23(25(31)28(2)16-9-8-15-24(29)30)27-26(32)33-17-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h3-7,11-14,22-23H,1,8-10,15-17H2,2H3,(H,27,32)(H,29,30)
• InChI Key： HLTGTTXUQRUWTA-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N(C)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid (CAS No. 2171549-71-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid (CAS No. 2171549-71-4) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis, drug discovery, and bioconjugation. Its unique structural features, including the Fmoc group and pentenoic acid backbone, make it a versatile building block for researchers aiming to develop novel therapeutics or study protein-protein interactions.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone in modern solid-phase peptide synthesis (SPPS). Its popularity stems from its stability under basic conditions and ease of removal under mild acidic conditions, which aligns with the growing demand for green chemistry and sustainable laboratory practices. As the pharmaceutical industry shifts toward peptide-based drugs—a trend driven by their high specificity and lower toxicity—compounds like CAS 2171549-71-4 are gaining traction. Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis reagents," reflecting the compound's relevance in cutting-edge studies.

One of the standout features of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid is its N-methylpent-4-enamide moiety, which introduces rigidity and conformational constraints into peptide chains. This property is particularly valuable in designing bioactive peptides or enzyme inhibitors, where precise molecular geometry is critical. Recent publications have highlighted its use in developing targeted cancer therapies and antimicrobial peptides, addressing global health challenges such as antibiotic resistance and personalized medicine.

From a synthetic perspective, the compound's CAS 2171549-71-4 identifier is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in high-throughput screening and combinatorial chemistry. The pentanoic acid terminus further allows for facile conjugation with other molecules, enabling the creation of fluorescent probes or drug-delivery systems. These applications resonate with trending topics like "click chemistry in drug development" and "biomarker discovery tools," which dominate academic and industrial discussions.

Quality control and analytical characterization of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopentanoic acid are equally critical. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structure. This aligns with the increasing emphasis on regulatory compliance and Good Manufacturing Practices (GMP) in API production—a hot topic in forums and conferences.

In summary, CAS 2171549-71-4 represents a fusion of innovation and practicality in chemical research. Its role in advancing peptide therapeutics, coupled with its adaptability to emerging methodologies like automated synthesis platforms, ensures its continued prominence. For researchers exploring "next-generation peptide drugs" or "chemical biology tools," this compound offers a robust foundation for groundbreaking discoveries.